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Compound of Interest

Compound Name: 1-Bromo-4-ethylbenzene

Cat. No.: B134493 Get Quote

Essential Safety and Handling Guide for 1-Bromo-4-
ethylbenzene
This guide provides critical safety protocols and logistical information for the handling and

disposal of 1-Bromo-4-ethylbenzene, tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is paramount for ensuring

laboratory safety and proper chemical management.

Chemical Overview: 1-Bromo-4-ethylbenzene is a combustible liquid that can cause skin and

eye irritation, and may cause respiratory irritation.[1][2] It is crucial to handle this chemical with

appropriate safety measures to prevent exposure and ensure safe laboratory operations.

Hazard Identification and Classification
Hazard Class GHS Category

Flammable Liquids Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)
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Appropriate personal protective equipment must be worn when handling 1-Bromo-4-
ethylbenzene to minimize exposure. The following table summarizes the recommended PPE.

Protection Type Specific Equipment Standards & Remarks

Eye/Face Protection
Chemical safety goggles or a

full-face shield.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

[3]

Skin Protection

Chemical-resistant gloves

(Viton® or Nitrile rubber

recommended). A fire/flame

resistant and impervious lab

coat or coveralls.

Viton® gloves are

recommended for handling

aromatic hydrocarbons and

have shown high resistance to

similar compounds.[4][5] Nitrile

gloves may have a shorter

breakthrough time.[4][6]

Always inspect gloves before

use.

Respiratory Protection

Not generally required under

normal use with adequate

ventilation.

If ventilation is inadequate, or if

irritation is experienced, a

NIOSH/MSHA approved

respirator with an appropriate

filter cartridge should be used.

For major spills or

emergencies, a self-contained

breathing apparatus (SCBA) is

necessary.[1]

Quantitative Data
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Property Value

Molecular Formula C₈H₉Br[7]

Molecular Weight 185.06 g/mol [7]

Boiling Point 204 °C (399.2 °F)

Flash Point 63 °C (145.4 °F)

Density 1.343 g/mL at 25 °C

Occupational Exposure Limits (OELs)

No specific occupational exposure limits have

been established for 1-Bromo-4-ethylbenzene.

[1][3][8] Handle with care and use in a well-

ventilated area.

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety and compliance.

Safe Handling Workflow
The following diagram outlines the procedural steps for the safe handling of 1-Bromo-4-
ethylbenzene from procurement to disposal.
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Safe Handling Workflow for 1-Bromo-4-ethylbenzene

Preparation

Handling

Storage

Disposal

Review SDS

Don Appropriate PPE

Ensure Proper Ventilation (Fume Hood)

Chemical Handling in Fume Hood

Keep Away from Ignition Sources

Store in a Cool, Dry, Well-Ventilated Area

Keep Container Tightly Closed

Segregate Waste

Dispose of in Accordance with Regulations

Click to download full resolution via product page

Caption: A diagram illustrating the safe handling workflow.
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Experimental Protocols
General Handling Procedure:

Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS).[1][2][3]

Ensure that a safety shower and eyewash station are readily accessible.[1]

Ventilation: Always handle 1-Bromo-4-ethylbenzene in a well-ventilated area, preferably

within a certified chemical fume hood.

Personal Protective Equipment: Don the appropriate PPE as detailed in the table above,

including chemical safety goggles, a lab coat, and chemical-resistant gloves.

Handling: Avoid breathing vapors or mists.[1] Prevent contact with skin and eyes.[2] Keep

the chemical away from open flames, hot surfaces, and other sources of ignition as it is a

combustible liquid.[1]

Storage: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated

place, away from strong oxidizing agents.[1]

Spill Response Protocol:

Evacuation and Ventilation: Evacuate the immediate area and ensure adequate ventilation.

Remove all sources of ignition.

Containment: Use a non-combustible absorbent material like sand or earth to contain the

spill.

Collection: Carefully collect the absorbed material into a suitable, labeled container for

disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent.

Reporting: Report the spill to the relevant environmental health and safety department.

Disposal Plan:
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Waste Collection: Collect waste 1-Bromo-4-ethylbenzene and any contaminated materials

in a designated, labeled, and sealed container.

Labeling: Clearly label the waste container with the chemical name and associated hazards.

Regulatory Compliance: Dispose of the chemical waste through an approved waste disposal

plant in accordance with local, state, and federal regulations.[1] Do not dispose of it down the

drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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